Cas no 1227382-05-9 (tert-butyl 2,8-diazaspiro[3.5]nonane-2-carboxylate;oxalic acid)

Tert-butyl 2,8-diazaspiro[3.5]nonane-2-carboxylate oxalate is a spirocyclic amine derivative with a protected tertiary amine group, commonly employed as an intermediate in pharmaceutical synthesis. Its rigid spiro[3.5]nonane scaffold enhances conformational stability, making it valuable for designing bioactive molecules. The tert-butyloxycarbonyl (Boc) group provides selective deprotection capabilities, facilitating further functionalization. The oxalate salt form improves solubility and handling properties. This compound is particularly useful in medicinal chemistry for constructing complex heterocycles or as a building block for receptor-targeted ligands. Its high purity and well-defined structure ensure reproducibility in synthetic applications. Storage under inert conditions is recommended to maintain stability.
tert-butyl 2,8-diazaspiro[3.5]nonane-2-carboxylate;oxalic acid structure
1227382-05-9 structure
Product Name:tert-butyl 2,8-diazaspiro[3.5]nonane-2-carboxylate;oxalic acid
CAS No:1227382-05-9
MF:C14H24N2O6
MW:316.350164413452
MDL:MFCD17012884
CID:1025913
PubChem ID:53484648
Update Time:2025-10-29

tert-butyl 2,8-diazaspiro[3.5]nonane-2-carboxylate;oxalic acid Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 2,6-diazaspiro[3.5]nonane-2-carboxylate oxalate
    • tert-Butyl 2,6-diazaspiro[3.5]none-2-carboxylate oxalate
    • tert-butyl 2,8-diazaspiro[3.5]nonane-2-carboxylate,oxalic acid
    • tert-butyl 2,8-diazaspiro[3.5]nonane-2-carboxylate;oxalic acid
    • tert-Butyl2,6-diazaspiro[3.5]nonane-2-carboxylateoxalate
    • OXALIC ACID; TERT-BUTYL 2,6-DIAZASPIRO[3.5]NONANE-2-CARBOXYLATE
    • tert-butyl 2,8-diazaspiro[3.5]nonane-2-carboxylate; oxalic acid
    • 2-BOC-2,6-DIAZASPIRO[3.5]NONANE OXALATE
    • SCHEMBL19717724
    • DTXSID30704120
    • s11310
    • Oxalic acid--tert-butyl 2,6-diazaspiro[3.5]nonane-2-carboxylate (1/1)
    • AS-74276
    • AKOS016005700
    • MFCD17012884
    • CS-0035345
    • CS-WAA0023
    • 1227382-05-9
    • PB18193
    • 2,6-Diazaspiro[3.5]nonane-2-carboxylic acid, 1,1-dimethylethyl ester, ethanedioate (1:1)
    • MDL: MFCD17012884
    • Inchi: 1S/C12H22N2O2.C2H2O4/c1-11(2,3)16-10(15)14-8-12(9-14)5-4-6-13-7-12;3-1(4)2(5)6/h13H,4-9H2,1-3H3;(H,3,4)(H,5,6)
    • InChI Key: NBFMPKLFGBQTIS-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CC2(CNCCC2)C1)=O.OC(C(=O)O)=O

Computed Properties

  • Exact Mass: 316.16343649g/mol
  • Monoisotopic Mass: 316.16343649g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 349
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 116Ų

tert-butyl 2,8-diazaspiro[3.5]nonane-2-carboxylate;oxalic acid Pricemore >>

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